Cas no 142189-38-6 (3H-Xanthen-3-one,6-hydroxy-2,4,5,7-tetraiodo-)

• Product Name: 3H-Xanthen-3-one,6-hydroxy-2,4,5,7-tetraiodo-
• CAS No: 142189-38-6
• MF: C₁₃H₄I₄O₃
• MW: 715.786952972412
• CID: 101206
• PubChem ID: 10462544
• Update Time: 2025-04-18

3H-Xanthen-3-one,6-hydroxy-2,4,5,7-tetraiodo- Chemical and Physical Properties

Names and Identifiers

• 3H-Xanthen-3-one,6-hydroxy-2,4,5,7-tetraiodo-
• 2,4,5,7-TETRAIODO-6-HYDROXY-3-FLUORONE
• 6-hydroxy-2,4,5,7-tetraiodo-xanthen-3-one
• H-NU 535
• tetraiodohydrofluorescein
• TIHF
• 142189-38-6
• SCHEMBL6260171
• 6-HYDROXY-2,4,5,7-TETRAIODO-3H-XANTHEN-3-ONE
• 6-hydroxy-2,4,5,7-tetraiodoxanthen-3-one

• Inchi： 1S/C13H4I4O3/c14-6-2-4-1-5-3-7(15)11(19)9(17)13(5)20-12(4)8(16)10(6)18/h1-3,18H
• InChI Key： KBKHBHIMPFUQBK-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC2C=C3C=C(C(C(=C3OC=21)I)=O)I)I)O

Computed Properties

• Exact Mass: 715.63400
• Monoisotopic Mass: 715.6339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 50.44000
• LogP: 5.02180